Cas no 1804846-77-2 (6-Bromo-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 6-Bromo-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1804846-77-2
• MF: C₇H₂BrF₆N
• MW: 293.991901874542
• CID: 4859486
• Update Time: 2025-05-21

6-Bromo-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF6N/c8-3-1-2(9)4(7(12,13)14)5(15-3)6(10)11/h1,6H
• InChI Key： FCTBQGIBDKLOHD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)(F)F)C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine

Introduction to 6-Bromo-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1804846-77-2)

6-Bromo-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1804846-77-2) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, difluoromethyl group, and trifluoromethyl group, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The bromine atom in the structure of 6-Bromo-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine plays a crucial role in modulating the compound's reactivity and selectivity. Brominated pyridines are known for their ability to participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, which are essential in the synthesis of complex molecules. The presence of the bromine atom also allows for further functionalization, making this compound a valuable intermediate in the development of novel pharmaceuticals.

The difluoromethyl group is another key feature of 6-Bromo-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine. Fluorinated compounds are widely used in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic properties. The difluoromethyl group can influence the lipophilicity and electronic properties of the molecule, thereby affecting its binding affinity to biological targets. Recent studies have shown that compounds containing difluoromethyl groups exhibit potent activity against various enzymes and receptors, making them promising candidates for drug discovery.

The trifluoromethyl group is a well-known substituent in medicinal chemistry, known for its strong electron-withdrawing effect and high lipophilicity. In 6-Bromo-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine, the trifluoromethyl group enhances the compound's stability and resistance to metabolic degradation. This property is particularly important in the development of drugs that require long-lasting effects or need to penetrate specific tissues or organs. The trifluoromethyl group also contributes to the overall hydrophobicity of the molecule, which can influence its distribution and bioavailability.

Recent research has highlighted the potential applications of 6-Bromo-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 6-Bromo-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine effectively inhibited the activity of key enzymes involved in inflammation and cancer progression. These findings suggest that this compound could be a valuable lead for the development of new therapeutic agents.

In addition to its biological activities, 6-Bromo-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine has been explored as a building block in the synthesis of more complex molecules. Its unique structural features make it an excellent starting material for synthetic transformations, enabling chemists to introduce additional functional groups or modify existing ones. This versatility is particularly useful in the optimization of lead compounds during drug discovery processes.

The synthesis of 6-Bromo-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine involves several well-established chemical reactions. One common approach involves the bromination of a pyridine derivative followed by sequential introduction of the difluoromethyl and trifluoromethyl groups. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 6-Bromo-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1804846-77-2) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the bromine atom, difluoromethyl group, and trifluoromethyl group, contribute to its diverse biological activities and make it an attractive candidate for further investigation. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.